Cas no 1462968-51-9 (5-Bromo-2-(trifluoromethyl)benzenethiol)

• Product Name: 5-Bromo-2-(trifluoromethyl)benzenethiol
• CAS No: 1462968-51-9
• MF: C₇H₄BrF₃S
• MW: 257.070870399475
• MDL: MFCD26792627
• CID: 4601317
• Update Time: 2025-06-11

5-Bromo-2-(trifluoromethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(trifluoromethyl)benzenethiol
• Benzenethiol, 5-bromo-2-(trifluoromethyl)-
• 5-Bromo-2-(trifluoromethyl)benzenethiol

• MDL： MFCD26792627
• Inchi： 1S/C7H4BrF3S/c8-4-1-2-5(6(12)3-4)7(9,10)11/h1-3,12H
• InChI Key： PFRQIJQMWFOBTR-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Br)=CC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-Bromo-2-(trifluoromethyl)benzenethiol

5-Bromo-2-(trifluoromethyl)benzenethiol (CAS No. 1462968-51-9): A Comprehensive Overview

5-Bromo-2-(trifluoromethyl)benzenethiol (CAS No. 1462968-51-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromine and trifluoromethyl functionalities, offers a wide range of applications, from pharmaceutical development to advanced materials research.

The molecular structure of 5-Bromo-2-(trifluoromethyl)benzenethiol is particularly noteworthy. The presence of the bromine atom and the trifluoromethyl group imparts distinct chemical properties, making it an attractive candidate for various synthetic transformations. The bromine atom serves as a versatile leaving group, facilitating substitution reactions, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In the realm of medicinal chemistry, 5-Bromo-2-(trifluoromethyl)benzenethiol has been explored as a building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of anticancer agents and antiviral drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific cancer cell lines, suggesting its utility in targeted therapy.

Beyond its pharmaceutical applications, 5-Bromo-2-(trifluoromethyl)benzenethiol has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers at the University of California, Berkeley, have reported the synthesis of conjugated polymers incorporating this compound, which exhibited enhanced charge transport properties and improved photovoltaic performance.

The synthesis of 5-Bromo-2-(trifluoromethyl)benzenethiol can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 2-trifluoromethylthiophenol using N-bromosuccinimide (NBS) in an inert solvent such as dichloromethane. This reaction proceeds via a radical mechanism and typically yields high purity products. Another approach involves the direct coupling of 5-bromothiophenol with trifluoromethyl iodide using palladium-catalyzed cross-coupling reactions.

The physical and chemical properties of 5-Bromo-2-(trifluoromethyl)benzenethiol are well-documented. It is a white to off-white solid with a melting point ranging from 70 to 73°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but is insoluble in water. Its stability under various conditions has been extensively studied, and it is generally stable under normal laboratory conditions.

Safety considerations are paramount when handling 5-Bromo-2-(trifluoromethyl)benzenethiol. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

In conclusion, 5-Bromo-2-(trifluoromethyl)benzenethiol (CAS No. 1462968-51-9) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.